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Compound of Interest

Compound Name: MANCOZEB

Cat. No.: B8798085 Get Quote

Essential Safety and Handling Guide for Mancozeb
This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and disposal procedures for handling Mancozeb in a laboratory setting.

Adherence to these guidelines is essential for minimizing exposure risks and ensuring a safe

research environment.

Hazard Identification
Mancozeb is a fungicide that presents several health and environmental hazards. It is

classified as a skin sensitizer, which may cause an allergic skin reaction.[1][2][3] It is also

suspected of causing cancer and may damage fertility or an unborn child.[1][3] Prolonged or

repeated exposure may cause damage to organs, particularly the thyroid.[1][4] Furthermore,

Mancozeb is very toxic to aquatic life with long-lasting effects.[1][2][3]

Quantitative Hazard Data
The following table summarizes key toxicological data for Mancozeb. This information

underscores the importance of strict adherence to safety protocols.
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Toxicity Measure Value Species Notes

Acute Oral LD50 >10,000 mg/kg Rat

Harmful if swallowed.

[2] May cause

irritation to mucous

membranes.[2]

Acute Dermal LD50 >10,000 mg/kg Rat

May cause mild skin

irritation and

sensitization.[4]

Acute Inhalation LC50 >5.14 mg/L Rat

Inhalation of dust may

be irritating to the

nose, throat, and

lungs.[3][5]

Aquatic Toxicity

(Rainbow Trout)

LC50 = 2.2 mg/L (48

hr)
Fish

Mancozeb is

moderately to highly

toxic to fish and

aquatic organisms.[4]

Avian Toxicity (Mallard

Duck)

LD50 > 6,400 mg/kg

(10 day)
Bird

Mancozeb is not

considered harmful to

birds.[4][5]

Operational and Disposal Plan
A systematic approach to handling, decontamination, and disposal is critical. The following

workflow outlines the necessary steps to be taken before, during, and after handling

Mancozeb.

Caption: Logical workflow for handling Mancozeb safely from preparation to disposal.

Procedural Guidance: Step-by-Step Protocols
Required Personal Protective Equipment (PPE)
It is mandatory to use the following PPE when handling Mancozeb.[1][3] Follow manufacturer's

instructions for cleaning and maintaining PPE; if none are available, use detergent and hot

water.[6][7]
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Hand Protection: Wear chemical-resistant gauntlet gloves (e.g., nitrile, butyl, or natural

rubber).[7][8] Always wash the outside of gloves before removing them.[5][6]

Body Protection: Wear chemical-resistant coveralls or a lab coat over a long-sleeved shirt

and long pants.[9] An apron may be required for mixing and loading operations.[10] Pant

legs should be worn outside of boots.[8][9]

Eye and Face Protection: Use safety goggles with side protection to guard against splashes.

[1] A face shield is recommended when mixing or there is a significant splash hazard.[8]

Respiratory Protection: In case of inadequate ventilation or when handling the powder form,

use an approved P2 particle respirator or a respirator approved by NIOSH/MSHA.[1][10]

Footwear: Wear chemical-resistant boots.[8] Do not wear leather or canvas shoes, as they

can absorb the chemical.[8][11]

Safe Handling and Decontamination Protocol
Preparation:

Obtain and read all special safety instructions and the Safety Data Sheet (SDS) before

use.[1][2][3]

Ensure a well-ventilated area for handling.[5]

Confirm that an eyewash station and safety shower are readily accessible.

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Handling:

Avoid breathing in dust, fumes, or spray.[1][2]

Avoid contact with skin and eyes.[12]

Do not eat, drink, or smoke in the handling area.[5][12]
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Wash hands thoroughly with soap and water after handling and before eating, drinking, or

using the toilet.[5][6][7][13][14]

Decontamination and PPE Removal:

Remove PPE immediately after handling the product.[5][6][13][14]

If pesticide gets inside clothing, remove it immediately, then wash thoroughly and put on

clean clothing.[6][7][13][14]

Wash the outside of gloves before removing them.[5][6][7][13][14]

Wash contaminated work clothing separately from other laundry before reuse.[2][6][7][13]

Discard clothing that has been heavily contaminated with the product's concentrate.[6][13]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination. Mancozeb is very toxic to

aquatic life.[1][2][3]

Waste Disposal:

Wastes resulting from the use of this product should be disposed of on-site or at an

approved waste disposal facility.[6][15]

In case of a spill, prevent the material from entering drains or waterways.[2] Collect

spillage and dispose of it in accordance with regulations.[1][2]

Do not flush to the surface water or sanitary sewer system.[5]

Container Disposal:

Do not reuse or refill the original container.[6][13]

Containers should be triple-rinsed or pressure-rinsed promptly after emptying.[6][7][13]

The rinsate should be collected for later use or disposal.[6][7][13]
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After rinsing, offer the container for recycling if available, or puncture and dispose of it in a

sanitary landfill, by incineration, or by other approved state and local procedures.[6][7][13]

If burning is allowed, stay out of the smoke.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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